Cas no 550998-53-3 (methyl 7-bromo-1-benzothiophene-2-carboxylate)

Methyl 7-bromo-1-benzothiophene-2-carboxylate is a brominated benzothiophene derivative with a carboxylate ester functional group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and materials science applications. The bromine substituent at the 7-position enhances reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The ester group offers additional derivatization potential, including hydrolysis to carboxylic acids or reduction to alcohols. Its well-defined structure and high purity make it suitable for precise synthetic applications. The compound is typically handled under standard laboratory conditions, with stability under inert atmospheres recommended for long-term storage.
methyl 7-bromo-1-benzothiophene-2-carboxylate structure
550998-53-3 structure
Product Name:methyl 7-bromo-1-benzothiophene-2-carboxylate
CAS No:550998-53-3
MF:C10H7BrO2S
MW:271.130380868912
MDL:MFCD09027095
CID:835709
PubChem ID:18526159
Update Time:2025-06-07

methyl 7-bromo-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 7-bromobenzo[b]thiophene-2-carboxylate
    • Benzo[b]thiophene-2-carboxylic acid, 7-bromo-, methyl ester
    • METHYL 7-BROMO-1-BENZOTHIOPHENE-2-CARBOXYLATE
    • 7-bromo-1-benzothiophene-2-carboxylic acid methyl ester
    • 7-bromobenzothiophene-2-carboxylic acid methyl ester
    • JEHZRZXWHVICJQ-UHFFFAOYSA-N
    • 8024AB
    • OR14066
    • RP15153
    • PB16084
    • FCH1390259
    • AX8201366
    • Methyl7-bromo-1-benzothiophene-2-carboxylate
    • 7-Bromo-benzo[b]thiophene-2-carboxylic acid methyl este
    • SY104150
    • DTXSID30594765
    • SCHEMBL1091054
    • Methyl7-bromobenzo[b]thiophene-2-carboxylate
    • CS-0005786
    • FA-0933
    • DB-119486
    • P10660
    • 550998-53-3
    • AKOS005072783
    • MFCD09027095
    • methyl 7-bromo-1-benzothiophene-2-carboxylate
    • MDL： MFCD09027095
    • Inchi： 1S/C10H7BrO2S/c1-13-10(12)8-5-6-3-2-4-7(11)9(6)14-8/h2-5H,1H3
    • InChI Key： JEHZRZXWHVICJQ-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC2C=C(C(=O)OC)SC=21

Computed Properties

  • Exact Mass: 269.93500
  • Monoisotopic Mass: 269.93501g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.5
  • XLogP3: 3.8

Experimental Properties

  • Melting Point: 99-102°C
  • Boiling Point: 358.9°C at 760 mmHg
  • PSA: 54.54000
  • LogP: 3.45040

methyl 7-bromo-1-benzothiophene-2-carboxylate Security Information

  • Signal Word：Warning
  • Hazard Statement： H302-H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：Keep in dark place,Sealed in dry,2-8°C

methyl 7-bromo-1-benzothiophene-2-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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methyl 7-bromo-1-benzothiophene-2-carboxylate Production Method

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